tert-Butyl 4-(azetidin-1-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(azetidin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-9-5-11(6-10-15)14-7-4-8-14/h11H,4-10H2,1-3H3
• InChI Key: DXDSHEWYMGOXRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2CCC2
• Molecular Formula: C13H24N2O2
• DSSTOX Substance ID: DTXSID30731931
• Molecular Weight: 240.34 g/mol
• CAS No.: 1093066-82-0

Description

Molecular Structure Analysis

The molecular formula of “tert-Butyl 4-(azetidin-1-yl)piperidine-1-carboxylate” is C13H24N2O2. Its molecular weight is 240.34 g/mol.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 240.34 g/mol. It has a XLogP3-AA value of 1.8, indicating its relative hydrophobicity. It has 0 hydrogen bond donors and 3 hydrogen bond acceptors. The compound has 3 rotatable bonds, and its topological polar surface area is 32.8 Ų.

Synthesis routes and methods

Procedure details

To a solution of 4-oxo-piperidine-1-carboxylic acid tert-butyl ester (1.75 g, 8.88 mmol) in dichloroethane (80 mL) was added azetidine (0.6 g, 10.53 mmol) and the mixture was stirred at RT for 30 min. Sodium triacetoxyborohydride (3.9 g, 18.44 mmol) was added and the resulting solution was stirred at RT for 18 h. The reaction mixture was partitioned between water and DCM and the layers separated. The organic layer was extracted further with DCM and the combined aqueous layers were concentrated in vacuo. The resultant white semi-solid was suspended in DCM and a saturated aqueous solution of NaHCO3 was added. The layers were thoroughly mixed, the organic layer isolated and the aqueous layer further extracted with DCM. The combined organic layers were washed with brine, dried (Na2SO4) and concentrated in vacuo to give 4-azetidin-1-yl-piperidine-1-carboxylic acid tert-butyl ester as a white solid (2.0 g, 95%). BOC-deprotection of 4-azetidin-1-yl-piperidine-1-carboxylic acid tert-butyl ester (400 mg, 1.67 mmol) using TFA:DCM (1:4) gave the title compound as a yellow oil (185 mg, 79%)